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Introduction
Naphthoxyacetic acid (BNOA), a synthetic auxin, is a widely utilized plant growth regulator in

commercial horticulture. Its primary applications include promoting fruit set, stimulating fruit

enlargement, and preventing premature fruit drop. BNOA functions as an auxin-like substance,

absorbed by both leaves and roots, influencing cell division and elongation.[1][2] This

document provides detailed application notes and experimental protocols for the use of BNOA

in various horticultural crops.

Mechanism of Action: The Auxin Signaling Pathway
BNOA, as a synthetic auxin, influences plant growth and development by modulating the

canonical auxin signaling pathway. This pathway is primarily mediated by the Transport

Inhibitor Response 1/Auxin Signaling F-Box (TIR1/AFB) family of receptors.

In the absence of auxin, Auxin/Indole-3-Acetic Acid (Aux/IAA) proteins act as transcriptional

repressors by binding to Auxin Response Factors (ARFs), thereby inhibiting the transcription of

auxin-responsive genes. When BNOA is introduced, it binds to the TIR1/AFB receptor,

promoting the interaction between TIR1/AFB and the Aux/IAA repressors. This interaction leads

to the ubiquitination and subsequent degradation of the Aux/IAA proteins by the 26S
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proteasome. The degradation of these repressors liberates the ARF transcription factors,

allowing them to activate the expression of genes responsible for various growth responses,

including cell elongation, division, and differentiation, which ultimately lead to fruit set and

development.
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Caption: Simplified diagram of the BNOA-mediated auxin signaling pathway.

Commercial Applications and Quantitative Data
BNOA is effective in a variety of horticultural crops. The following tables summarize the

recommended application rates and observed effects based on available data.

Table 1: Recommended BNOA Application Rates for Various Crops
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Crop
Recommended
Concentration
(mg/L or ppm)

Application Timing Primary Purpose

Tomato 50 - 100

Spraying at the

beginning of flowering.

[1]

Promote fruit set,

prevent hollow fruits.

[1]

Strawberry 30 - 50

Spraying at the

beginning of flowering.

[1]

Promote fruit set,

stimulate fruit

enlargement.[1]

Pineapple 40 - 60

Spraying at the

beginning of flowering.

[1]

Promote fruit set and

growth.[1]

Grape 100 - 200 Dip branch shoots.
Promote rooting and

sprouting.

Chili 40 - 60
Spraying at the

blooming period.

Increase fruit setting,

prevent fruit drop.[1]

Berry 40 - 50
Spraying at the

blooming period.

Increase fruit setting,

prevent fruit drop.[1]

Table 2: Reported Effects of BNOA on Crop Yield and Quality

Crop BNOA Concentration Observed Effect

Cherry Tomato Not Specified

Greatest increase in mean fruit

weight and percentage of

marketable fruit.[3]

Strawberry ('Senga Sengana') Not Specified
Increased yield by 31.9% and

fruit size by 11.6%.

Pepino 25 ppm and 50 ppm

Significantly increased total

and marketable yields in the

spring-summer period.[4]
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Experimental Protocols
The following are detailed protocols for preparing BNOA solutions and conducting efficacy trials

in a research setting.

Protocol 1: Preparation of BNOA Stock and Working
Solutions
This protocol details the preparation of a 1000 ppm (mg/L) BNOA stock solution and

subsequent dilution to a 50 ppm working solution.

Stock Solution (1000 ppm) Working Solution (50 ppm)

1. Weigh 1g of BNOA powder.

2. Dissolve in a small amount of 1N NaOH.

3. Bring to a final volume of 1L with distilled water.

4. Store in a labeled, dark bottle at 4°C.

5. Pipette 50mL of the 1000 ppm stock solution.

6. Add to a 1L volumetric flask.

7. Bring to a final volume of 1L with distilled water.

8. Add a non-ionic surfactant (e.g., 0.1% Tween-20).

cluster_stock

cluster_working
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Caption: Workflow for preparing BNOA solutions.

Materials:

BNOA powder (98% purity or higher)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/product/b077864?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b077864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1N Sodium Hydroxide (NaOH)

Distilled or deionized water

1000 mL volumetric flasks

Pipettes

Magnetic stirrer and stir bar

Weighing scale

Amber glass bottle for storage

Non-ionic surfactant (e.g., Tween-20)

Procedure:

Stock Solution (1000 ppm):

Accurately weigh 1.0 gram of BNOA powder.

In a 1000 mL volumetric flask, dissolve the BNOA powder in a small volume (e.g., 10-20

mL) of 1N NaOH with gentle stirring. BNOA is sparingly soluble in water but dissolves in

alkaline solutions.[1][2][5]

Once fully dissolved, add distilled water to the flask, bringing the total volume to 1000 mL.

Mix the solution thoroughly.

Transfer the stock solution to a labeled amber glass bottle and store at 4°C for up to one

month.

Working Solution (e.g., 50 ppm):

To prepare a 50 ppm working solution, pipette 50 mL of the 1000 ppm stock solution into a

clean 1000 mL volumetric flask.

Add distilled water to the mark to bring the final volume to 1000 mL.
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Add a non-ionic surfactant (e.g., 0.1% v/v Tween-20) to the final working solution to

improve leaf surface coverage during application.

Mix thoroughly before use.

Protocol 2: Efficacy Trial of BNOA on Tomato Fruit Set
This protocol outlines a randomized complete block design experiment to evaluate the effect of

different BNOA concentrations on tomato fruit set and yield.

Experimental Design:

Treatments:

T1: Control (water + surfactant)

T2: 50 ppm BNOA

T3: 75 ppm BNOA

T4: 100 ppm BNOA

Replicates: 4 blocks

Experimental Unit: 5 tomato plants per treatment per block.

Procedure:

Plant Material and Growth Conditions:

Use a uniform tomato cultivar (e.g., 'Moneymaker').

Grow plants in a greenhouse under standard horticultural practices (e.g., 25/18°C

day/night temperature, 16-hour photoperiod).

Application:

Apply treatments as a foliar spray at the onset of flowering of the second truss.
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Spray plants until runoff, ensuring complete coverage of the flower clusters.

Use a handheld sprayer, and rinse thoroughly between treatments to avoid cross-

contamination.

Data Collection:

Fruit Set Percentage: Tag 5 flower clusters per plant at the time of spraying. Ten days after

anthesis, count the number of set fruits and the total number of flowers in each cluster.

Calculate the percentage of fruit set.

Fruit Yield: Harvest all mature fruits from each experimental unit. Record the total number

of fruits and the total weight (kg) per plant.

Fruit Quality Parameters:

Randomly select 10 ripe fruits per experimental unit.

Measure individual fruit weight (g) and diameter (mm).

Determine Total Soluble Solids (TSS) using a digital refractometer.

Assess for any signs of phytotoxicity or fruit malformation.

Statistical Analysis:

Analyze the collected data using Analysis of Variance (ANOVA) appropriate for a

randomized complete block design.

Use a mean separation test (e.g., Tukey's HSD) to determine significant differences

between treatment means at p < 0.05.
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Start: Uniform Tomato Seedlings

Acclimatize Plants in Greenhouse

Randomize Plants into Treatment Groups and Blocks

Prepare BNOA and Control Solutions

Apply Foliar Spray at Flowering

Data Collection (Fruit Set, Yield, Quality)
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End: Report Findings
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Caption: Experimental workflow for BNOA efficacy trial on tomatoes.

Safety Precautions
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BNOA can cause irreversible eye injury and may be harmful if swallowed or absorbed through

the skin.[5] Always wear appropriate personal protective equipment (PPE), including gloves,

safety glasses, and a lab coat when handling the chemical. Work in a well-ventilated area.

Refer to the Safety Data Sheet (SDS) for complete safety information.

Conclusion
Naphthoxyacetic acid is a valuable tool in commercial horticulture for improving fruit set and

yield in a variety of crops. The provided application notes and protocols offer a foundation for

researchers and professionals to effectively utilize BNOA. Further optimization of

concentrations and application timings may be necessary for specific cultivars and growing

conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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